Cas no 1707376-88-2 (4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester)

• Product Name: 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester
• CAS No: 1707376-88-2
• MF: C₁₃H₁₈O₃S
• MW: 254.345222949982
• CID: 4612116
• Update Time: 2025-06-08

4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester

• Inchi： 1S/C13H18O3S/c1-3-16-13(14)9-6-10-17-12-8-5-4-7-11(12)15-2/h4-5,7-8H,3,6,9-10H2,1-2H3
• InChI Key： DPABXAREEOOTKN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCSC1=CC=CC=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8

Additional information on 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester

Chemical Profile of 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester (CAS No. 1707376-88-2)

4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester, identified by the CAS number 1707376-88-2, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamide derivatives, characterized by the presence of a sulfur atom bonded to a nitrogen atom within its molecular framework. The structural motif of this compound, featuring an ethyl ester group attached to a butyric acid backbone and a 2-methoxy-phenylsulfanyl moiety at the terminal position, imparts unique chemical and pharmacological properties that make it a subject of interest for medicinal chemists and researchers.

The molecular structure of 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester can be described as follows: it consists of a four-carbon chain (butyric acid backbone) with an ethyl ester substituent at the carboxyl end. The sulfur atom is linked to a phenyl ring, which in turn is substituted with a methoxy group at the 2-position. This arrangement creates a molecule with potential interactions at multiple biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been significant interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in treating various diseases, including inflammation, cancer, and infectious diseases. The presence of the sulfonamide functional group in 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester suggests that it may exhibit inhibitory effects on enzymes and receptors involved in these pathological processes.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can enhance its pharmacological properties. The ethyl ester group on the butyric acid moiety can be hydrolyzed under physiological conditions, releasing free butyric acid, which is known for its role as an energy substrate and signaling molecule in various biological systems. Additionally, the 2-methoxy-phenylsulfanyl group provides a hydrophobic surface that can interact with lipid rafts and membrane-bound receptors, potentially increasing drug bioavailability and target specificity.

Recent studies have highlighted the importance of sulfonamide derivatives in modulating inflammatory pathways. For instance, compounds with similar structural motifs have been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory prostaglandins. The 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester may also interfere with other inflammatory mediators such as nitric oxide synthase (NOS) and lipoxygenase (LOX), thereby offering a multifaceted approach to treating inflammation-related disorders.

The potential application of this compound in oncology is another area of active research. Sulfonamide-based drugs have demonstrated efficacy in targeting various cancer pathways, including those involving angiogenesis, cell proliferation, and apoptosis. The unique combination of functional groups in 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester could make it a valuable tool for developing novel anticancer agents. Preclinical studies have indicated that sulfonamide derivatives can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways.

In addition to its therapeutic potential, this compound may also find utility in neurodegenerative disease research. Butyric acid derivatives are known to influence neurotransmitter release and synaptic plasticity, which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease. The ethyl ester group may enhance crossing the blood-brain barrier (BBB), improving access to central nervous system targets. Furthermore, the sulfonamide moiety could interact with neuroreceptors involved in cognitive function and inflammation.

The synthesis of 4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include sulfonylation reactions followed by esterification and functional group transformations. Advances in catalytic methods have enabled more efficient synthesis protocols, reducing reaction times and minimizing byproduct formation.

The analytical characterization of this compound has been thoroughly investigated using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for further biological evaluation.

In conclusion,4-(2-Methoxy-phenylsulfanyl)-butyric acid ethyl ester (CAS No. 1707376-88-2) represents a promising candidate for therapeutic intervention across multiple disease areas due to its unique structural features and biological activities. Ongoing research efforts are focused on elucidating its mechanism of action and optimizing its pharmacokinetic properties for clinical applications.